Cas no 117719-15-0 (3-(Piperidin-1-yl)pyrazin-2-amine)

• Product Name: 3-(Piperidin-1-yl)pyrazin-2-amine
• CAS No: 117719-15-0
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 132843
• PubChem ID: 45480313
• Update Time: 2025-10-29

3-(Piperidin-1-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-1-yl)pyrazin-2-amine
• 2-Pyrazinamine,3-(1-piperidinyl)-
• AKOS005259399
• 117719-15-0
• SCHEMBL11361294
• SB41998
• FT-0647755
• DTXSID70670299
• 2-AMINO-3-PIPERIDIN-1-YLPYRAZINE
• AMY15096
• 3-piperidin-1-ylpyrazin-2-amine

• Inchi： 1S/C9H14N4/c10-8-9(12-5-4-11-8)13-6-2-1-3-7-13/h4-5H,1-3,6-7H2,(H2,10,11)
• InChI Key： VGTXVNPYJYRTSV-UHFFFAOYSA-N
• SMILES： N1(C2C(N)=NC=CN=2)CCCCC1

Computed Properties

• Exact Mass: 178.12202
• Monoisotopic Mass: 178.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.185
• Boiling Point: 356.615 °C at 760 mmHg
• Flash Point: 169.475 °C
• Refractive Index: 1.6
• PSA: 55.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(Piperidin-1-yl)pyrazin-2-amine

3-(Piperidin-1-yl)pyrazin-2-amine (CAS 117719-15-0): A Versatile Chemical Compound with Emerging Applications

3-(Piperidin-1-yl)pyrazin-2-amine (CAS 117719-15-0) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This piperidine-pyrazine derivative combines the characteristics of both piperidine and pyrazine rings, making it an interesting subject for researchers in medicinal chemistry, material science, and agrochemical development.

The molecular structure of 3-(Piperidin-1-yl)pyrazin-2-amine features a pyrazine core substituted with an amine group at position 2 and a piperidin-1-yl moiety at position 3. This particular arrangement contributes to its unique physicochemical properties, including moderate water solubility and the ability to participate in hydrogen bonding. These characteristics make it valuable for designing new pharmaceutical intermediates and functional materials.

Recent studies have explored the potential of CAS 117719-15-0 in drug discovery programs, particularly as a building block for kinase inhibitors and GPCR modulators. The compound's structural versatility allows for easy modification, enabling medicinal chemists to create diverse libraries of bioactive molecules. This aligns with current trends in fragment-based drug design and scaffold hopping strategies that dominate modern pharmaceutical research.

In material science applications, 3-(Piperidin-1-yl)pyrazin-2-amine has shown promise as a precursor for organic electronic materials. Its conjugated system and nitrogen-rich structure make it suitable for developing organic semiconductors and coordination polymers. These applications are particularly relevant given the growing demand for sustainable electronic materials in the renewable energy sector.

The synthesis of 117719-15-0 typically involves the nucleophilic aromatic substitution of 2-aminopyrazine with piperidine derivatives. Recent advancements in green chemistry approaches have focused on optimizing this process to reduce environmental impact, addressing current concerns about sustainable chemical manufacturing. Researchers are particularly interested in developing catalyst-free conditions and microwave-assisted synthesis methods for this compound.

Analytical characterization of 3-(Piperidin-1-yl)pyrazin-2-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The growing availability of advanced analytical tools has facilitated more detailed studies of this compound's molecular interactions and solid-state properties.

From a commercial perspective, CAS 117719-15-0 has seen increasing demand from pharmaceutical and material science research laboratories. Suppliers typically offer this compound in various purity grades, with HPLC-grade purity being preferred for most research applications. The market for such specialized heterocyclic compounds continues to grow, driven by expanding research in drug discovery and functional materials.

Storage and handling of 3-(Piperidin-1-yl)pyrazin-2-amine require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere when long-term storage is needed. These handling protocols align with general good laboratory practices for nitrogen-containing heterocycles.

Future research directions for 117719-15-0 include exploring its potential in catalytic applications and as a ligand in coordination chemistry. The compound's nitrogen atoms provide potential binding sites for metal ions, opening possibilities for developing new homogeneous catalysts. Such applications could contribute to more efficient chemical processes in line with green chemistry principles.

In conclusion, 3-(Piperidin-1-yl)pyrazin-2-amine (CAS 117719-15-0) represents an important building block in modern chemical research. Its diverse potential applications in pharmaceutical development, material science, and catalysis make it a compound of continuing interest to researchers across multiple disciplines. As synthetic methodologies advance and new applications emerge, this versatile molecule is likely to maintain its relevance in scientific innovation.